Cas no 2171265-12-4 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid
• CAS No: 2171265-12-4
• MF: C₂₅H₂₁FN₂O₅
• MW: 448.443050146103
• CID: 6313480
• PubChem ID: 165813285
• Update Time: 2025-06-12

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}propanoic acid
• EN300-1505547
• 2171265-12-4

• Inchi： 1S/C25H21FN2O5/c1-14(24(30)31)27-23(29)19-11-6-12-21(22(19)26)28-25(32)33-13-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-12,14,20H,13H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t14-/m1/s1
• InChI Key： ACZAWYTURYSWTB-CQSZACIVSA-N
• SMILES： FC1C(=CC=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 448.14344994g/mol
• Monoisotopic Mass: 448.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic Acid (CAS No. 2171265-12-4)

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid (CAS No. 2171265-12-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of fluorenylmethoxycarbonyl (Fmoc) and incorporates a fluorinated phenyl group, making it a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of the fluorine atom in the phenyl ring introduces additional chemical and biological properties, such as enhanced lipophilicity and altered electronic effects, which can significantly impact the compound's biological activity and pharmacokinetic profile.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated derivatives of certain peptides exhibit improved stability and bioavailability compared to their non-fluorinated counterparts. This finding underscores the potential of compounds like (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid in the design of novel therapeutic agents.

In addition to its potential as a therapeutic agent, this compound is also a valuable tool in chemical biology research. The ability to selectively modify amino acids with fluorinated groups allows researchers to probe protein structure and function with greater precision. For example, a study published in Bioorganic & Medicinal Chemistry Letters utilized Fmoc-protected amino acids to investigate the role of specific residues in protein-protein interactions, providing insights into disease mechanisms and potential targets for intervention.

The synthesis of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid typically involves several steps, including the protection of the amino group with Fmoc, introduction of the fluorinated phenyl group, and subsequent deprotection. The choice of solvents and reaction conditions is critical to ensure high yields and purity. Advanced techniques such as solid-phase synthesis and automated peptide synthesizers have streamlined this process, making it more accessible for large-scale production.

The physical properties of this compound are well-characterized. It is a white crystalline solid with a molecular weight of 458.48 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biological assays and analytical techniques.

In terms of safety, while this compound is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The future prospects for (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid are promising. Ongoing research is focused on optimizing its properties for specific therapeutic applications, such as cancer treatment, neurodegenerative diseases, and infectious diseases. Additionally, the development of new synthetic methods and purification techniques will further enhance its utility in both academic and industrial settings.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid (CAS No. 2171265-12-4) represents an important class of compounds with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of Fmoc protection and fluorination offers a versatile platform for the development of novel therapeutic agents and research tools.